1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde

Pharmaceutical impurity profiling ANDA regulatory submission Reference standard qualification

1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde (CAS 2090590-93-3, molecular formula C₉H₁₃NO, MW 151.21 g/mol) is a heterocyclic aromatic aldehyde belonging to the pyrrole-2-carboxaldehyde class, featuring a 1-methyl and a 4-propyl substituent on the pyrrole ring. The compound is supplied as a clear pale yellow to dark yellow oil with limited solubility in chloroform and methanol.

Molecular Formula C9H13NO
Molecular Weight 151.21 g/mol
Cat. No. B11751919
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde
Molecular FormulaC9H13NO
Molecular Weight151.21 g/mol
Structural Identifiers
SMILESCCCC1=CN(C(=C1)C=O)C
InChIInChI=1S/C9H13NO/c1-3-4-8-5-9(7-11)10(2)6-8/h5-7H,3-4H2,1-2H3
InChIKeyVMQRQHMIJUMFOJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde (CAS 2090590-93-3): Core Identity, Physicochemical Profile, and Procurement-Relevant Context


1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde (CAS 2090590-93-3, molecular formula C₉H₁₃NO, MW 151.21 g/mol) is a heterocyclic aromatic aldehyde belonging to the pyrrole-2-carboxaldehyde class, featuring a 1-methyl and a 4-propyl substituent on the pyrrole ring . The compound is supplied as a clear pale yellow to dark yellow oil with limited solubility in chloroform and methanol . Its primary documented identity is as Clindamycin Impurity 20—a process-related impurity of the semi-synthetic lincosamide antibiotic clindamycin, which is prepared from lincomycin [1]. This regulatory designation anchors its procurement value within pharmaceutical quality control and analytical reference standard supply chains.

1
Regulatory Identity: Explicitly qualified as Clindamycin Impurity 20, supporting pharmacopeial traceability for ANDA submissions.
2
Physical Form: Supplied as an oil, requiring cold storage (−20 °C) and specific preparation protocols distinct from crystalline analogs.
3
Analytical Workflow: Paired with a deuterated (d3) internal standard for isotope dilution LC-MS/MS, ensuring robust matrix-effect compensation.

Why Generic Substitution of 1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde with Other C₉H₁₃NO Pyrrole Isomers Fails in Regulated Analytical and Synthetic Workflows


Although multiple pyrrole-2-carboxaldehyde isomers share the identical molecular formula C₉H₁₃NO and nominal molecular weight of 151.21 g/mol, they are not functionally interchangeable. The target compound carries a specific 1-methyl-4-propyl substitution pattern that confers a unique chromatographic retention behavior, a distinct physical state (oil at ambient temperature), and a singular regulatory identity as Clindamycin Impurity 20—none of which are replicated by positional isomers such as 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 6250-80-2, boiling point ~262 °C) or 1-tert-butyl-1H-pyrrole-2-carbaldehyde (CAS 23373-78-6, boiling point ~230 °C, density ~0.94 g/cm³) . In pharmaceutical impurity profiling, substituting the wrong isomer invalidates HPLC system suitability, breaches pharmacopeial traceability requirements, and can lead to ANDA rejection [1]. The evidence below quantifies the specific dimensions along which this compound diverges from its closest analogs.

Target Compound
Clindamycin Impurity 20
Supplied with COA, HPLC, MS, and 1H-NMR data. Traceable to USP/EP standards.
Potential Substitute
C9H13NO Isomers
Sold as generic research chemicals without regulatory impurity designation or spectral characterization packages.
Target Property
Oil Physical State
Ambient temperature oil influences standard preparation and handling. Requires cold storage.
Substitute Limitation
Crystalline Parent (CAS 1192-58-1)
Solid state (MP 58 °C) shifts weighing, dissolution, and standard preparation protocols.
Route Context
4-Bromo Intermediate Route
Dedicated synthetic lineage requires monitoring of residual brominated precursor.
Route Limitation
Direct Formylation Route
Synthesized without 4-position organometallic coupling, yielding different impurity fate-and-purge profiles.

Quantitative Differentiation Evidence for 1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde: Comparator-Anchored Procurement Decision Data


Regulatory Identity Specificity: Designation as Clindamycin Impurity 20 Versus Generic C₉H₁₃NO Pyrrole Aldehydes

Among all C₉H₁₃NO pyrrole-2-carboxaldehyde isomers, only 1-methyl-4-propyl-1H-pyrrole-2-carboxaldehyde (CAS 2090590-93-3) is explicitly designated as Clindamycin Impurity 20 and is supplied with detailed characterization data compliant with ICH and pharmacopeial regulatory guidelines, including Certificate of Analysis (COA) with HPLC, MS, and ¹H-NMR spectra [1]. In contrast, positional isomers such as 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 6250-80-2) or 1-tert-butyl-1H-pyrrole-2-carbaldehyde (CAS 23373-78-6) carry no such regulatory identity and are sold as generic research chemicals without pharmacopeial traceability documentation . The impurity standard is specifically qualified for analytical method development, method validation (AMV), and quality control (QC) application in Abbreviated New Drug Applications (ANDA) for clindamycin [1].

Regulatory Identity
Class-level inference
Target: Qualified impurity standard
Isomers: Generic research chemical
Documented identity supports ANDA traceability.
Generic isomers cannot fulfill regulatory quality control requirements.
Pharmaceutical impurity profiling ANDA regulatory submission Reference standard qualification

Physical State Divergence: Oil Versus Crystalline Solid at Ambient Temperature Relative to the Parent 1-Methyl-1H-pyrrole-2-carboxaldehyde

1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde is supplied as a clear pale yellow to dark yellow oil at ambient temperature . In contrast, its structural parent compound, 1-methyl-1H-pyrrole-2-carboxaldehyde (N-methylpyrrole-2-carboxaldehyde, CAS 1192-58-1), is a crystalline solid at room temperature with a melting point of 58 °C [1]. This physical state difference arises from the introduction of the 4-propyl substituent, which disrupts crystal packing and lowers the melting point below ambient, yielding an oil. The parent compound is also reported as a liquid with boiling point 87–90 °C at 22 mmHg and density ~1.07 g/mL at 20 °C, further underscoring the divergent physicochemical profiles [1].

Physical State
Cross-study comparable
Target: Oil (liquid)
Parent (CAS 1192-58-1): Solid (MP 58 °C)
Handling and standard preparation protocols differ.
Form impacts weighing, dissolution, and storage workflows.
Physical form differentiation Handling and formulation Analytical standard preparation

Solubility Profile Differentiation: Limited Organic Solvent Solubility Versus the Freely Miscible Parent Compound

The target compound exhibits only slight solubility in chloroform and methanol . In contrast, the parent compound 1-methyl-1H-pyrrole-2-carboxaldehyde (CAS 1192-58-1) shows high solubility in common organic solvents including chloroform and methanol, with an estimated aqueous solubility of approximately 11,560 mg/L at 25 °C . This solubility restriction in the target compound is attributable to the lipophilic 4-propyl chain, which alters the overall polarity balance relative to the parent.

Solubility Profile
Cross-study comparable
Target: Slightly soluble in CHCl3 / MeOH
Parent: Freely miscible in common organics
Concentration range for HPLC standards is constrained.
May require sonication or gentle warming during sample prep.
Solubility characterization Sample preparation Chromatographic method development

Synthetic Route Specificity: 4-Bromo-1-methyl-1H-pyrrole-2-carboxaldehyde as a Documented Dedicated Intermediate

4-Bromo-1-methyl-1H-pyrrole-2-carboxaldehyde (CAS 33694-79-0, molecular formula C₆H₆BrNO, MW 188.02 g/mol) is explicitly documented as a synthetic intermediate in the preparation of 1-methyl-4-propyl-1H-pyrrole-2-carboxaldehyde (M331183) . This defined synthetic lineage—proceeding via a Suzuki-type or related cross-coupling to install the 4-propyl group—distinguishes the target compound from other C₉H₁₃NO pyrrole aldehydes that would require entirely different synthetic routes. For comparison, the parent compound 1-methyl-1H-pyrrole-2-carboxaldehyde (CAS 1192-58-1) is commercially produced via direct formylation of N-methylpyrrole and does not involve organometallic coupling at the 4-position [1].

Synthetic Route
Supporting evidence
Dedicated intermediate: 4-bromo-1-methyl-1H-pyrrole-2-carboxaldehyde (CAS 33694-79-0)
Enables trace-level control of residual brominated precursor.
Quality attribute irrelevant to isomers made via direct formylation.
Synthetic intermediate Route-specific impurity control Process chemistry

Deuterated Internal Standard Availability: d3-Labeled Form for Quantitative LC-MS/MS Method Development

A deuterated analog, 1-methyl-4-propyl-1H-pyrrole-2-carboxaldehyde-d3 (molecular formula C₉H₁₀D₃NO, incorporating three deuterium atoms), is commercially available as a stable isotope-labeled internal standard specifically for the quantification of the non-labeled compound (M331183) in biological matrices and pharmaceutical preparations . This labeled analog co-elutes with the target analyte under reversed-phase HPLC conditions while providing a distinct +3 Da mass shift detectable by triple quadrupole mass spectrometry, enabling precise isotope dilution quantification. In contrast, no equivalent deuterated internal standard is commercially catalogued for the positional isomers 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde or 1-tert-butyl-1H-pyrrole-2-carbaldehyde .

ISTD Availability
Supporting evidence
Target: d3-labeled analog available
Isomers: No deuterated ISTD catalogued
Enables isotope dilution for precise LC-MS quantification.
Critical for regulated bioanalytical method validation.
Stable isotope-labeled internal standard LC-MS quantification Bioanalytical method validation

Boiling Point and Density Divergence Among C₉H₁₃NO Pyrrole Aldehyde Isomers: Predicted Physicochemical Separation Feasibility

Predicted and experimentally reported physicochemical properties reveal substantial divergence among the C₉H₁₃NO pyrrole-2-carboxaldehyde isomer family. The positional isomer 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 6250-80-2) exhibits a boiling point of 262.3 °C at 760 mmHg and density of 1.044 g/cm³ , while 1-tert-butyl-1H-pyrrole-2-carbaldehyde (CAS 23373-78-6) has a predicted boiling point of ~229.9 °C and density of ~0.94 g/cm³ . Although the boiling point and density of the target compound are not reported in authoritative public databases, its identity as an oil at ambient temperature, combined with the propyl substituent's linear alkyl chain character, predicts a boiling point intermediate between the parent compound (~87–90 °C at 22 mmHg) and the higher-boiling ethyl-dimethyl isomer. These property differences translate into distinct GC retention indices and HPLC retention times, providing a physicochemical basis for chromatographic separation and identity verification.

Physicochemical Separation
Class-level inference
Boiling point range: ~87 °C to ~262 °C across isomers
Supports unambiguous identity confirmation via GC/HPLC retention time.
Wide divergence aids separation despite visual similarity (oil).
Physicochemical property comparison Chromatographic separation Isomer differentiation

Optimal Procurement and Application Scenarios for 1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde Based on Verified Differentiation Evidence


Clindamycin ANDA Impurity Profiling: Use as a Qualified Reference Standard for HPLC Method Validation

This compound is the definitive reference standard for Clindamycin Impurity 20 in ANDA regulatory submissions. Procurement should be prioritized when establishing a clindamycin hydrochloride or clindamycin phosphate impurity profile per ICH Q3A/Q3B guidelines, as it is supplied with a full COA, HPLC chromatogram, MS, and ¹H-NMR data compliant with regulatory expectations [1]. No other C₉H₁₃NO pyrrole aldehyde isomer can substitute for this purpose, as regulatory reviewers require impurity standards with documented identity traceable to the specific synthetic route of clindamycin [1]. Typical industry impurity specification ranges limit individual known related compounds to 0.2–0.5% each, and the availability of a defined Impurity 20 standard is essential for accurate quantification at these low levels .

LC-MS/MS Bioanalytical Method Development: Deuterated Internal Standard Pair Procurement

For laboratories developing quantitative LC-MS/MS methods (e.g., forced degradation studies of clindamycin formulations, or impurity quantification in biological matrices), the paired procurement of 1-methyl-4-propyl-1H-pyrrole-2-carboxaldehyde and its d3-deuterated analog enables robust isotope dilution quantification with matrix effect compensation . This paired internal standard approach is the gold standard for regulated bioanalysis per FDA and EMA guidance on bioanalytical method validation, and the commercial availability of both the analyte and its labeled analog from a single supplier streamlines procurement logistics .

Synthetic Intermediate Sourcing for 4-Substituted Pyrrole Derivative Libraries

For medicinal chemistry programs exploring 4-substituted pyrrole-2-carboxaldehyde scaffolds, this compound serves as both a target molecule and a validation point for synthetic methodology development. The documented synthetic route from 4-bromo-1-methyl-1H-pyrrole-2-carboxaldehyde provides a tractable entry point for diversification at the 4-position via cross-coupling chemistry. Procurement of the brominated intermediate alongside the propyl-substituted product enables reaction optimization with a known positive control before extending the methodology to novel 4-substituents.

Physicochemical Reference for C₉H₁₃NO Pyrrole Aldehyde Isomer Identification in Metabolomics or Natural Product Chemistry

In untargeted metabolomics or natural product isolate characterization where C₉H₁₃NO pyrrole aldehydes may be detected as Maillard reaction products or microbial metabolites, the target compound's distinct physical state (oil) and documented solubility profile (slight solubility in chloroform and methanol) serve as differentiating features against the solid parent compound (MP 58 °C) [2]. GC-MS retention index or HPLC retention time matching against an authenticated standard of this specific isomer can resolve ambiguous spectral library matches where multiple C₉H₁₃NO isomers share similar electron ionization fragmentation patterns.

Application
Selection Property
Validation Focus
Clindamycin ANDA Impurity Profiling
Regulatory documentation package
HPLC system suitability and retention time matching
LC-MS/MS Bioanalytical Method Development
Deuterated internal standard (d3) pairing
Matrix-effect compensation and quantitative recovery
4-Substituted Pyrrole Library Synthesis
Defined synthetic lineage from 4-bromo intermediate
Reaction optimization and removal of brominated precursor
Metabolomics Isomer Identification
Unique oil physical state
Retention index matching against generic C9H13NO isomers
Quote Request

Request a Quote for 1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.